Cas no 2228711-93-9 (tert-butyl N-(1-{6-chloroimidazo1,2-apyridin-2-yl}-2-oxoethyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(1-{6-chloroimidazo1,2-apyridin-2-yl}-2-oxoethyl)-N-methylcarbamate
• CAS No: 2228711-93-9
• MF: C₁₅H₁₈ClN₃O₃
• MW: 323.774722576141
• CID: 6024054
• PubChem ID: 165781690
• Update Time: 2025-06-08

tert-butyl N-(1-{6-chloroimidazo1,2-apyridin-2-yl}-2-oxoethyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-{6-chloroimidazo1,2-apyridin-2-yl}-2-oxoethyl)-N-methylcarbamate
• 2228711-93-9
• EN300-1887199
• tert-butyl N-(1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2-oxoethyl)-N-methylcarbamate

• Inchi： 1S/C15H18ClN3O3/c1-15(2,3)22-14(21)18(4)12(9-20)11-8-19-7-10(16)5-6-13(19)17-11/h5-9,12H,1-4H3
• InChI Key： XTYJEBAAOCZXEP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(=CN2C=1)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 323.1036691g/mol
• Monoisotopic Mass: 323.1036691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 63.9Ų

Additional information on tert-butyl N-(1-{6-chloroimidazo1,2-apyridin-2-yl}-2-oxoethyl)-N-methylcarbamate

Comprehensive Overview of tert-butyl N-(1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2-oxoethyl)-N-methylcarbamate (CAS No. 2228711-93-9)

The compound tert-butyl N-(1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2-oxoethyl)-N-methylcarbamate (CAS No. 2228711-93-9) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. With its unique structural features, including the imidazo[1,2-a]pyridine core and the tert-butyl carbamate moiety, this compound serves as a valuable intermediate in the synthesis of biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

In recent years, the demand for imidazo[1,2-a]pyridine derivatives has surged due to their diverse pharmacological properties. The 6-chloro substitution on the imidazo[1,2-a]pyridine ring enhances the compound's reactivity, making it a versatile building block for further functionalization. This aligns with the growing trend in fragment-based drug design, where small molecular fragments like this are used to construct more complex drug candidates. The tert-butyl N-methylcarbamate group further contributes to the compound's stability and solubility, which are critical factors in ADME (Absorption, Distribution, Metabolism, and Excretion) optimization.

The synthesis and characterization of tert-butyl N-(1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2-oxoethyl)-N-methylcarbamate involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure the high purity and consistency required for pharmaceutical applications. The compound's CAS No. 2228711-93-9 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases. This is particularly important for researchers who rely on cheminformatics tools to streamline their workflows.

One of the most intriguing aspects of this compound is its potential role in addressing drug-resistant infections and chronic diseases. The imidazo[1,2-a]pyridine scaffold is known to exhibit antimicrobial and anti-inflammatory activities, which are highly relevant in the context of global health challenges. For instance, the COVID-19 pandemic has underscored the need for novel antiviral agents, and derivatives of this compound could contribute to such efforts. Additionally, the rise of personalized medicine has increased the demand for tailored therapeutic agents, where tert-butyl N-(1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2-oxoethyl)-N-methylcarbamate could play a pivotal role.

From a commercial perspective, the compound is of interest to pharmaceutical manufacturers and contract research organizations (CROs). Its scalability and synthetic accessibility make it a viable candidate for large-scale production. Moreover, the integration of green chemistry principles in its synthesis could enhance its appeal, given the increasing emphasis on sustainability in the chemical industry. This aligns with the broader shift toward environmentally friendly practices, which is a key concern for stakeholders across the sector.

In conclusion, tert-butyl N-(1-{6-chloroimidazo[1,2-a]pyridin-2-yl}-2-oxoethyl)-N-methylcarbamate (CAS No. 2228711-93-9) represents a promising avenue for scientific exploration. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable asset in the ongoing quest for innovative medical solutions. As research continues to unfold, this compound is likely to remain a focal point in the intersection of chemistry, biology, and medicine.